Cas no 2135332-90-8 (4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine)

• Product Name: 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine
• CAS No: 2135332-90-8
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD31556317
• CID: 5066082
• Update Time: 2026-03-01

4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4,4-DIMETHYL-1,2,3,4-TETRAHYDRO-1,5-NAPHTHYRIDINE
• 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine

• MDL： MFCD31556317
• Inchi： 1S/C10H14N2/c1-10(2)5-7-11-8-4-3-6-12-9(8)10/h3-4,6,11H,5,7H2,1-2H3
• InChI Key： CGJPXWMKKHVCTG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2C(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9

Additional information on 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine

Comprehensive Overview of 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 2135332-90-8)

4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 2135332-90-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a naphthyridine core with dimethyl substitutions, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

The compound's tetrahydro-1,5-naphthyridine scaffold is a privileged structure in medicinal chemistry, often associated with improved pharmacokinetic properties. Recent studies highlight its relevance in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics. With the rise of AI-driven drug design, computational tools are increasingly used to explore its binding affinity and optimize derivatives for specific diseases, such as oncology and neurodegenerative disorders.

From a synthetic perspective, 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine offers scalability and functionalization opportunities. Chemists employ catalytic hydrogenation and cross-coupling reactions to tailor its properties, addressing challenges like solubility and metabolic stability. These advancements resonate with the broader trend of green chemistry, where sustainable methodologies are prioritized to reduce environmental impact.

In agrochemical applications, this compound's derivatives exhibit promise as pest control agents, leveraging its heterocyclic backbone to disrupt insect nervous systems. The industry's shift toward eco-friendly pesticides has spurred innovation in this domain, with researchers focusing on selectivity and low toxicity profiles. Regulatory bodies emphasize the need for compounds like 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine to meet stringent safety standards while maintaining efficacy.

Analytical characterization of CAS No. 2135332-90-8 relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural integrity, critical for reproducibility in research. The compound's stability under various conditions is also a key focus, particularly for storage and transportation in global supply chains.

Market trends indicate rising demand for high-value intermediates like this naphthyridine derivative, driven by pharmaceutical outsourcing and custom synthesis services. Companies specializing in fine chemicals are expanding their portfolios to include such niche compounds, catering to academic and industrial clients. Additionally, patent landscapes reveal competitive activity, underscoring its commercial potential.

For researchers exploring structure-activity relationships (SAR), 4,4-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine serves as a valuable scaffold. Its modularity allows for systematic modifications, enabling the study of electronic and steric effects on bioactivity. Collaborative efforts between academia and industry further accelerate its adoption in hit-to-lead campaigns.

In summary, CAS No. 2135332-90-8 represents a compelling case study in the intersection of chemistry and life sciences. Its multifaceted applications—from drug development to agrochemical innovation—highlight its significance in modern research. As scientific inquiry evolves, this compound will likely remain at the forefront of discoveries addressing global health and sustainability challenges.